3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95%

• IUPAC Name: N-cyclopropyl-3-(2-oxo-1H-pyridin-3-yl)benzamide
• InChI: InChI=1S/C15H14N2O2/c18-14(17-12-6-7-12)11-4-1-3-10(9-11)13-5-2-8-16-15(13)19/h1-5,8-9,12H,6-7H2,(H,16,19)(H,17,18)
• InChI Key: OUHCJJYTJDRDIC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=CC=CNC3=O
• Molecular Formula: C15H14N2O2
• DSSTOX Substance ID: DTXSID20683132
• Molecular Weight: 254.28 g/mol
• CAS RN: 1261982-25-5

Description

3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95% (3-CACP-2HOP) is a small molecule that has been used in a variety of scientific research applications. It is a white crystalline powder that has a melting point of 120-122°C and is soluble in water, ethanol, and other organic solvents. 3-CACP-2HOP has been used in the fields of biochemistry, physiology, pharmacology, and other areas of scientific research.

Scientific Research Applications

3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used in studies of the molecular mechanisms of action of various drugs, including anti-inflammatory drugs, anticonvulsants, and analgesics. 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95% has also been used to study the biochemical and physiological effects of various drugs, including their effects on the central nervous system, cardiovascular system, and endocrine system. In addition, 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95% has been used to study the effects of various drugs on the regulation of gene expression, cell signaling pathways, and other cellular processes.

Mechanism of Action

3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95% is thought to act by binding to specific receptors in the body, such as opioid receptors, and modulating their activity. This modulation of receptor activity can lead to changes in cellular processes, such as changes in gene expression, cell signaling, and other biochemical and physiological effects.
Biochemical and Physiological Effects
3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of opioid receptors, leading to changes in gene expression, cell signaling pathways, and other cellular processes. In addition, 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95% has been shown to modulate the activity of other receptors, including serotonin and dopamine receptors. 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95% has also been shown to modulate the activity of enzymes, such as cytochrome P450s, and to affect the metabolism of various drugs.

Advantages and Limitations for Lab Experiments

3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. In addition, it is easily soluble in a variety of solvents, making it easy to work with in the laboratory. However, 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95% also has some limitations. It is a relatively new compound, and there is still much to be learned about its effects and mechanisms of action.

Future Directions

The future directions for 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95% research include further studies of its biochemical and physiological effects, as well as its mechanisms of action. In addition, further studies of its effects on the regulation of gene expression, cell signaling pathways, and other cellular processes are needed. Further studies of its pharmacology and toxicity are also needed. Finally, further studies of its potential applications in drug development and therapeutic interventions are also needed.

Synthesis Methods

3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95% is synthesized by a two-step process. In the first step, 3-chloro-2-hydroxy-pyridine (3-CHP) is reacted with cyclopropylamine in aqueous solution to form 3-chloro-3-(cyclopropylaminocarbonyl)phenyl-2-hydroxy-pyridine (3-CACP). In the second step, 3-CACP is treated with a base in aqueous solution to form 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-hydroxypyridine, 95%.